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Introduction

Tin-based perovskite solar cells (PSCs) are emerging as a promising, less-toxic alternative to
their lead-based counterparts. With a narrower bandgap, tin-based perovskites have the
potential for higher theoretical power conversion efficiencies (PCEs). However, the facile
oxidation of Sn2* to Sn** presents a significant challenge to device stability and performance.
These application notes provide an overview of the current state of tin-based PSCs, detailing
common materials, device architectures, and fabrication protocols to aid researchers in this
field.

Data Presentation: Performance of Tin-Based
Perovskite Solar Cells

The performance of tin-based PSCs is highly dependent on the perovskite composition, device
architecture, and the use of additives to improve stability and film morphology. Below are tables
summarizing the performance of various tin-based perovskite solar cells reported in recent
literature.

Table 1: Performance of Formamidinium Tin lodide (FASnIs) Based Solar Cells
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Table 2: Performance of Mixed-Cation/Anion Tin-Based Perovskite Solar Cells
Perovskite Device -
sc
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n e
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(Note: Data compiled from various sources. "FA" is Formamidinium, "MA" is Methylammonium,
"AC" is Acetamidinium, "Rb" is Rubidium, and "EDAIz" is Ethylenediammonium Diiodide. FF
stands for Fill Factor and PCE for Power Conversion Efficiency.)

Experimental Protocols
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The following are detailed protocols for the fabrication of tin-based perovskite solar cells.
These protocols are based on commonly reported and successful methodologies.

Protocol 1: Fabrication of a p-i-n Planar FASnls-Based
Perovskite Solar Cell

1. Substrate Preparation:

o Clean patterned Indium Tin Oxide (ITO) coated glass substrates by sequential
ultrasonication in a detergent solution, deionized water, acetone, and isopropanol for 15
minutes each.

o Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the hole
transport layer.

2. Hole Transport Layer (HTL) Deposition:

o Prepare a PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) solution.
e Spin-coat the PEDOT:PSS solution onto the ITO substrate at 5000 rpm for 30 seconds.
e Anneal the substrate at 140°C for 10 minutes in ambient air.

3. Perovskite Precursor Solution Preparation:

« In a nitrogen-filled glovebox, prepare a 1 M stock solution of FASnIs by dissolving
Formamidinium lodide (FAI) and Tin(ll) lodide (Snl2) in a mixed solvent of
Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) (e.g., 4:1 v/v).

 To this solution, add SnFz as an additive. A common concentration is 10 mol% with respect
to Snlz.

 Stir the solution at room temperature for at least 2 hours.

4. Perovskite Layer Deposition:

o Transfer the substrates into the nitrogen-filled glovebox.

e Spin-coat the perovskite precursor solution onto the HTL at 4000 rpm for 30 seconds.

» During the spin-coating, at approximately 15 seconds, dispense an anti-solvent (e.g.,
chlorobenzene or toluene) onto the spinning substrate.

» Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.
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5. Electron Transport Layer (ETL) Deposition:

¢ Prepare a solution of Ceo or PCBM ([1][1]-Phenyl-Cs1-butyric acid methyl ester) in
chlorobenzene.
e Spin-coat the ETL solution onto the perovskite layer at 2000 rpm for 30 seconds.

6. Buffer Layer and Metal Electrode Deposition:

» Deposit a buffer layer of Bathocuproine (BCP) via thermal evaporation.
 Finally, deposit the metal back contact (e.g., 100 nm of Silver or Gold) by thermal
evaporation through a shadow mask to define the active area of the device.

Protocol 2: Stability Testing (ISOS Protocols)

The International Summit on Organic Photovoltaic Stability (ISOS) protocols provide a
framework for standardized stability testing.

e |ISOS-D (Dark Storage): Store unencapsulated and encapsulated devices in the dark under
controlled humidity and temperature (e.g., 85°C and 85% relative humidity - "damp-heat
test").

e ISOS-L (Light Soaking): Continuously illuminate the devices under 1-sun intensity (100
mW/cm?) at a controlled temperature, often at the maximum power point (MPP).

e ISOS-T (Thermal Cycling): Subject the devices to repeated temperature cycles (e.g., -40°C
to 85°C).

e |SOS-O (Outdoor Testing): Expose the devices to real-world outdoor conditions and monitor
their performance over time.

Mandatory Visualizations
Device Architecture
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Figure 1: p-i-n Tin-Based Perovskite Solar Cell Architecture
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Figure 1: p-i-n Tin-Based Perovskite Solar Cell Architecture

Experimental Workflow
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Figure 2: Fabrication Workflow for a p-i-n Tin-Based PSC
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Figure 2: Fabrication Workflow for a p-i-n Tin-Based PSC
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Figure 3: Key Degradation Pathway in Tin-Based Perovskites
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Figure 3: Key Degradation Pathway in Tin-Based Perovskites

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Tin-Based
Perovskite Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038182#tin-based-perovskites-for-solar-cell-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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